1-[(3-Bromo-4-fluorophenyl)methyl]piperidin-3-amine

• IUPAC Name: 1-[(3-bromo-4-fluorophenyl)methyl]piperidin-3-amine
• InChI: InChI=1S/C12H16BrFN2/c13-11-6-9(3-4-12(11)14)7-16-5-1-2-10(15)8-16/h3-4,6,10H,1-2,5,7-8,15H2
• InChI Key: QHPJTCAQAMRJBW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC(=C(C=C2)F)Br)N
• Molecular Formula: C12H16BrFN2
• Molecular Weight: 287.17 g/mol

Description

Compounds with similar structures, such as 4-Bromo-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-5-amine, are often used as building blocks in organic synthesis. They typically contain a bromine and a fluorine atom attached to different carbon atoms in a phenyl ring.

Molecular Structure Analysis

The molecular structure of similar compounds often includes a phenyl ring with bromine and fluorine substituents. The exact structure of “1-[(3-Bromo-4-fluorophenyl)methyl]piperidin-3-amine” would depend on the specific locations of these substituents on the phenyl ring and the structure of the piperidine ring.

Chemical Reactions Analysis

Again, while specific reactions involving “1-[(3-Bromo-4-fluorophenyl)methyl]piperidin-3-amine” are not documented, similar compounds often undergo reactions such as protodeboronation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For similar compounds, properties such as density, boiling point, vapor pressure, and others can be determined.

Scientific Research Applications

Synthesis and Chemical Properties

• Intermediate for Repaglinide Synthesis : A related compound, 3-Methyl-1-[2-(1-piperidiny) phenyl]-butyl amine, serves as an important intermediate in synthesizing Repaglinide, a diabetes medication. This synthesis demonstrates a reduction process with environmental benefits due to its high yield and simple work-up procedure (H. Liu, D. Huang, Yue Zhang, 2011).

• Amination of meso-Bromophenyl(polyalkyl)porphyrins : Studies on the amination of meso-bromophenyl(polyalkyl)porphyrins with cyclic secondary amines, including hydroxypiperidines, highlight the synthesis of porphyrins containing a hydroxypiperidine fragment. These reactions show varying yields based on the amine used, indicating the nuanced reactivity of these compounds (G. A. Artamkina et al., 2008).

Biological Activity and Potential Applications

• VEGFR2 Imaging Agent : The synthesis and in vitro evaluation of a potential imaging agent for the VEGFR2, indicating its potential use in diagnosing and monitoring cancer therapies. This highlights a medical application where compounds related to "1-[(3-Bromo-4-fluorophenyl)methyl]piperidin-3-amine" could be significant (J. Prabhakaran et al., 2012).

Medicinal Chemistry

• Fe-catalyzed Synthesis of Flunarizine : Flunarizine, a drug used to treat migraines and other disorders, can be synthesized using Fe-catalysis from related compounds. This process demonstrates the relevance of such compounds in synthesizing clinically significant medications (R. N. Shakhmaev, A. Sunagatullina, V. Zorin, 2016).

• Synthesis and Evaluation of Piperidine Derivatives : A study on the synthesis of highly functionalized piperidine derivatives for potential antibacterial and antifungal applications showcases the chemical versatility and potential therapeutic applications of compounds structurally related to "1-[(3-Bromo-4-fluorophenyl)methyl]piperidin-3-amine" (W. Basyouni et al., 2015).

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. For similar compounds, safety data sheets (SDS) are often available that provide information on hazards, handling, storage, and disposal.